![molecular formula C12H12ClN5O2 B1460649 N-[(1E)-{[(4-chlorophenyl)methoxy]imino}methyl]-2-(1H-1,2,4-triazol-1-yl)acetamide CAS No. 241146-90-7](/img/structure/B1460649.png)
N-[(1E)-{[(4-chlorophenyl)methoxy]imino}methyl]-2-(1H-1,2,4-triazol-1-yl)acetamide
Overview
Description
“N-[(1E)-{[(4-chlorophenyl)methoxy]imino}methyl]-2-(1H-1,2,4-triazol-1-yl)acetamide” is a chemical compound. It has a molecular weight of 293.71 . The compound is part of the 1,2,4-triazole class of compounds, which are known for their versatile biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of derivatives with other compounds. For example, quinazoline derivatives were treated with chloroacetyl chloride to produce acetamide derivatives. The final product was developed by reaction of these derivatives with 4-methyl-4-H-1,2,4-triazole-3-thiol in potassium carbonate .Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often involve the reaction of derivatives with other compounds. For example, quinazoline derivatives were treated with chloroacetyl chloride to produce acetamide derivatives. The final product was developed by reaction of these derivatives with 4-methyl-4-H-1,2,4-triazole-3-thiol in potassium carbonate .Physical And Chemical Properties Analysis
The compound has a molecular weight of 293.71 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis and Biological Activity
Triazole derivatives, closely related to the specified compound, have been synthesized and investigated for their biological activities. For example, Bekircan, Ülker, and Menteşe (2015) explored novel heterocyclic compounds derived from triazole precursors for their lipase and α-glucosidase inhibition, revealing potential applications in developing treatments for conditions like obesity and diabetes Bekircan et al., 2015. Similarly, Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of triazolo phthalazines, demonstrating inhibition activity against cancer cell lines and antimicrobial activities Kumar et al., 2019, suggesting potential applications in cancer therapy and infection control.
Anticancer and Antimicrobial Applications
Another research avenue is the synthesis of triazole derivatives for anticancer and antimicrobial purposes. For instance, derivatives showing potent anticancer effects against specific cell lines indicate the compound's relevance in cancer research Kumar et al., 2019. Additionally, the antibacterial activity of triazole derivatives, as explored by Hui et al. (2000) and others, points towards applications in developing new antimicrobial agents Hui et al., 2000.
Enzyme Inhibition
The enzyme inhibition capability, such as lipase and α-glucosidase inhibition by triazole derivatives Bekircan et al., 2015, highlights the compound's potential application in studying enzyme-related processes and developing drugs targeting metabolic disorders.
Mechanism of Action
properties
IUPAC Name |
N-[(E)-(4-chlorophenyl)methoxyiminomethyl]-2-(1,2,4-triazol-1-yl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN5O2/c13-11-3-1-10(2-4-11)6-20-17-8-15-12(19)5-18-9-14-7-16-18/h1-4,7-9H,5-6H2,(H,15,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZRQSSLAEQBTAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CON=CNC(=O)CN2C=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CO/N=C/NC(=O)CN2C=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.